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Compound of Interest

Compound Name: Barium chlorite

Cat. No.: B577412

{ Get Quote

This guide provides a detailed overview of the fundamental chemical properties of barium

chlorite, with a focus on its molecular formula and weight. The information is tailored for

researchers, scientists, and professionals in drug development who may encounter this

compound in various chemical contexts.

Quantitative Data Summary

The following table summarizes the key quantitative data for barium chlorite.

Parameter Value Reference
Molecular Formula Ba(ClO2)2 [1]
Molecular Weight 272.2306 g/mol [2]
Elemental Composition Barium (Ba): 50.45% [2]

Chlorine (Cl): 26.05% [2]

Oxygen (0): 23.51% [2]

CAS Number 14674-74-9 [11[3]

Experimental Protocols

Determination of Molecular Weight by Mass Spectrometry
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A standard method for determining the molecular weight of an inorganic compound like barium

chlorite is mass spectrometry. The following is a generalized protocol.

Objective: To determine the mass-to-charge ratio (m/z) of the constituent ions of barium

chlorite to confirm its molecular weight.

Materials:

Barium chlorite sample

High-resolution mass spectrometer (e.g., ICP-MS for elemental analysis or ESI-MS for ionic
species in solution)

Solvent (e.g., deionized water for dissolution)
Calibration standards
Methodology:

Sample Preparation: A dilute solution of barium chlorite is prepared by dissolving a
precisely weighed sample in a suitable solvent, typically deionized water. The concentration
is kept low to ensure proper ionization and to avoid saturating the detector.

Instrument Calibration: The mass spectrometer is calibrated using a standard compound with
a known mass to ensure accuracy.

lonization: The prepared solution is introduced into the ion source of the mass spectrometer.
For a salt like barium chlorite, electrospray ionization (ESI) can be used to generate ions in
the gas phase. In this process, the solution is sprayed through a fine, charged capillary,
creating a mist of charged droplets. As the solvent evaporates, the ions (Ba2+ and CIO2-)
are released.

Mass Analysis: The generated ions are accelerated by an electric field and guided into the
mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus the m/z ratio.
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o Data Interpretation: The peaks in the mass spectrum are analyzed to identify the isotopic
pattern of the barium cation (Ba2+) and the chlorite anion (ClO2-). The molecular weight of
the compound can be calculated from the masses of these constituent ions.

Chemical Behavior Visualization

The following diagram illustrates the dissociation of barium chlorite in an aqueous solution, a
fundamental chemical property for this water-soluble salt.[1]

Aqueous Solution

Barium Chlorite (Solid) [ pissolves in H20 Ba2*(aq)
Ba(ClO2)2(s)

Click to download full resolution via product page

— Dissociates

Dissociation of Barium Chlorite in Water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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